Cas no 212268-55-8 (2,4,7-Triamino-5-hydroxyoctanedioic acid; (2R*,4S*,5S*,7R*)-form, N2-β-D-Glucopyranosyl)

• Product Name: 2,4,7-Triamino-5-hydroxyoctanedioic acid; (2R*,4S*,5S*,7R*)-form, N2-β-D-Glucopyranosyl
• CAS No: 212268-55-8
• MF: C₁₄H₂₇N₃O₁₀
• MW: 397.378284692764
• CID: 6737477
• Update Time: 2024-03-03

2,4,7-Triamino-5-hydroxyoctanedioic acid; (2R*,4S*,5S*,7R*)-form, N2-β-D-Glucopyranosyl Chemical and Physical Properties

Names and Identifiers

• Ascaulitoxin
• (-)-Ascaulitoxin
• 2,4,7-Triamino-5-hydroxyoctanedioic acid; (2R*,4S*,5S*,7R*)-form, N2-β-D-Glucopyranosyl

• Inchi： 1S/C14H27N3O10/c15-4(7(19)2-5(16)13(23)24)1-6(14(25)26)17-12-11(22)10(21)9(20)8(3-18)27-12/h4-12,17-22H,1-3,15-16H2,(H,23,24)(H,25,26)
• InChI Key： RETMXMAOYGZCRA-UHFFFAOYSA-N
• SMILES： NC(C(CC(C(=O)O)N)O)CC(C(=O)O)NC1C(O)C(O)C(O)C(CO)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• XLogP3: -6.041

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glycosyl-amino acids